molecular formula C16H17NO4 B7500454 N-(furan-2-ylmethyl)-N-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide

N-(furan-2-ylmethyl)-N-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide

Cat. No. B7500454
M. Wt: 287.31 g/mol
InChI Key: CGSINHUNHFSXTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(furan-2-ylmethyl)-N-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide, commonly referred to as FUB-MDMB, is a synthetic cannabinoid that belongs to the benzodioxepine family. It is a potent agonist of the CB1 receptor and has been used in scientific research to study the effects of cannabinoids on the body.

Mechanism of Action

FUB-MDMB binds to the CB1 receptor in the brain and nervous system, which leads to the activation of various signaling pathways. This activation leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the psychoactive effects of cannabinoids. FUB-MDMB also inhibits the breakdown of endocannabinoids, which are naturally occurring cannabinoids in the body. This inhibition leads to an increase in the levels of endocannabinoids in the body, which can have various physiological effects.
Biochemical and Physiological Effects
FUB-MDMB has been shown to have various biochemical and physiological effects on the body. It has been shown to have analgesic effects, which can be useful in the treatment of pain. It has also been shown to have appetite-stimulating effects, which can be useful in the treatment of eating disorders. FUB-MDMB has also been shown to have mood-altering effects, which can be useful in the treatment of mood disorders such as depression and anxiety.

Advantages and Limitations for Lab Experiments

FUB-MDMB has several advantages and limitations for lab experiments. One advantage is its potency, which allows for the study of the effects of cannabinoids at lower doses. Another advantage is its selectivity for the CB1 receptor, which allows for the study of the effects of cannabinoids on specific physiological processes. One limitation is its synthetic nature, which may limit its applicability to natural systems. Another limitation is its potential for abuse, which may limit its use in certain research settings.

Future Directions

There are several future directions for the study of FUB-MDMB and cannabinoids in general. One direction is the study of the effects of cannabinoids on the immune system, which may have implications for the treatment of autoimmune diseases. Another direction is the study of the effects of cannabinoids on cancer cells, which may have implications for the treatment of cancer. A third direction is the study of the effects of cannabinoids on the microbiome, which may have implications for the treatment of various gastrointestinal disorders. Overall, the study of FUB-MDMB and cannabinoids has the potential to lead to new treatments for a variety of diseases and disorders.

Synthesis Methods

The synthesis of FUB-MDMB involves several steps, including the preparation of the starting materials, the reaction of the starting materials, and the purification of the final product. The starting materials for the synthesis of FUB-MDMB are 3,4-methylenedioxyphenyl-2-nitropropene and furan-2-carboxaldehyde. These two compounds are reacted together in the presence of a reducing agent such as sodium borohydride to form the intermediate compound, which is then reacted with N-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide to form FUB-MDMB. The final product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

FUB-MDMB has been used in scientific research to study the effects of cannabinoids on the body. It has been shown to be a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids. FUB-MDMB has been used to study the effects of cannabinoids on various physiological processes such as pain, appetite, and mood. It has also been used to study the effects of cannabinoids on the brain and nervous system.

properties

IUPAC Name

N-(furan-2-ylmethyl)-N-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17NO4/c1-17(11-13-4-2-7-19-13)16(18)12-5-6-14-15(10-12)21-9-3-8-20-14/h2,4-7,10H,3,8-9,11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CGSINHUNHFSXTF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=CC=CO1)C(=O)C2=CC3=C(C=C2)OCCCO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(furan-2-ylmethyl)-N-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.